Cas no 1032650-41-1 (7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine)

• Product Name: 7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine
• CAS No: 1032650-41-1
• Molecular Formula: C₆H₃BrClN₃
• Molecular Weight: 232.465118646622
• MDL: MFCD11518977
• CID: 97911
• PubChem ID: 52987660

7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine Properties

Names and Identifiers

• 7-Bromo-4-chloro-5H-pyrrolo[3,2-d]pyrimidine
• 5H-Pyrrolo[3,2-d]pyrimidine,7-bromo-4-chloro-
• 7-BroMo-4-chloro-5H-pyrro...
• 7-broMo-4-chloro-5H-pyrrolo[3
• 5H-PYRROLO[3,2-D]PYRIMIDINE, 7-BROMO-4-CHLORO-
• PubChem14725
• MSHYYIJDYMVONW-UHFFFAOYSA-N
• CB0241
• RP28029
• RP27970
• VP50306
• LS40855
• PB10910
• BC003924
• ST1271496
• AB0039199
• Y6629
• 7-bromo-4-chloro-5H-pyr
• SY006899
• J-519133
• Z1269183696
• 7-bromo-4-chloro-5H-pyrrolo[3,2-d] pyrimidine
• A800702
• DS-10818
• 1032650-41-1
• CS-D0306
• AMY12216
• 7-Bromo-4-chloro-5H-pyrrolo-[3,2-d]pyrimidine
• DTXSID50680932
• AKOS015835838
• MFCD11518977
• SCHEMBL15750974
• EN300-3207860
• FT-0645702
• SCHEMBL2432745
• 7-Bromo-4-chloro-5H-pyrrolo[3,2-d]-pyrimidine
• DB-058963

• MDL： MFCD11518977
• InChIKey： MSHYYIJDYMVONW-UHFFFAOYSA-N
• Inchi： 1S/C6H3BrClN3/c7-3-1-9-5-4(3)10-2-11-6(5)8/h1-2,9H
• SMILES： BrC1=CNC2C(=NC=NC=21)Cl

Computed Properties

• Exact Mass: 230.92000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 230.92
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Experimental Properties

• LogP: 2.37380
• PSA: 41.57000
• Boiling Point: 384.3±37.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 186.2±26.5 °C
• Density: 2.0±0.1 g/cm3

7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

7-Bromo-4-chloro-5H-pyrrolo[3,2-D]pyrimidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines